Cas no 2171233-39-7 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid)

(2S)-2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include a sterically hindered 2,2-dimethylbutanamide side chain, which enhances stability and reduces racemization during coupling reactions. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild basic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its high purity and controlled reactivity improve yield and minimize side products. Its design supports the synthesis of complex peptides with demanding steric or conformational requirements, making it a preferred choice for research and pharmaceutical applications requiring precise amino acid incorporation.
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid structure
2171233-39-7 structure
Product Name:(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid
CAS No:2171233-39-7
MF:C24H28N2O5
MW:424.489526748657
CID:6592717
PubChem ID:165551076
Update Time:2025-05-20

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid
    • (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]propanoic acid
    • 2171233-39-7
    • EN300-1486850
    • Inchi: 1S/C24H28N2O5/c1-15(21(27)28)26-22(29)24(2,3)12-13-25-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)/t15-/m0/s1
    • InChI Key: SJOZESGTEKTORA-HNNXBMFYSA-N
    • SMILES: O(C(NCCC(C(N[C@H](C(=O)O)C)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid Pricemore >>

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(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid Related Literature

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid (CAS No. 2171233-39-7)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid (CAS No. 2171233-39-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and reactivity.

The chemical structure of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group, which is a common strategy used to prevent premature reactions during peptide synthesis. The presence of the Fmoc group ensures that the amino functionality remains inactive until it is selectively removed under specific conditions, typically using a base such as piperidine.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Fmoc-protected amino acids like (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the coupling of the protected amino acid to other building blocks. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In addition to its role in peptide synthesis, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid has also been explored for its potential applications in materials science. Research conducted at the University of California, Berkeley, has shown that this compound can be used to create self-assembling nanostructures with unique optical and electronic properties. These nanostructures have potential applications in areas such as drug delivery systems and photonic devices.

The physical and chemical properties of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid are well-characterized. It is a white crystalline solid with a molecular weight of 405.51 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it is insoluble in water. These solubility properties make it suitable for use in various chemical reactions and analytical techniques.

The stability of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid is an important consideration for its storage and handling. It should be stored at low temperatures (typically below 0°C) and protected from moisture and light to prevent degradation. Proper storage conditions are crucial to maintain the integrity and effectiveness of this compound.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid (CAS No. 2171233-39-7) is a versatile compound with significant applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential building block for the synthesis of peptides and other complex molecules. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.

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